5-Nitro-6-methylaminoquinoline-d3
Description
5-Nitro-6-methylaminoquinoline-d3 is a deuterated derivative of the quinoline scaffold, where three hydrogen atoms are replaced with deuterium (²H or D). This modification is strategically employed in pharmacokinetic studies, metabolic tracing, and analytical chemistry due to its isotopic stability and minimal steric effects compared to non-deuterated analogs . The quinoline core features a nitro (-NO₂) group at the 5-position and a methylamino (-NHCH₃) group at the 6-position.
Properties
Molecular Formula |
C₁₀H₆D₃N₃O₂ |
|---|---|
Molecular Weight |
206.22 |
Synonyms |
N-Methyl-5-nitro-6-quinolinamine-d3; 6-(Methylamino)-5-nitroquinoline-d3; NSC 639644-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physicochemical Comparison
*Estimated based on isotopic substitution.
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